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molecular formula C10H10O4 B140743 1,4-Phenylenediacetic acid CAS No. 7325-46-4

1,4-Phenylenediacetic acid

Cat. No. B140743
CAS RN: 7325-46-4
M. Wt: 194.18 g/mol
InChI Key: SLWIPPZWFZGHEU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07351742B2

Procedure details

2,2′-(1,4-phenylene)diacetic acid (10.0 g, 51 mmol) was dissolved in ethanol (100 ml) and the solution treated dropwise with catalytic acetyl chloride (2.5 ml). The reaction mixture was stirred at reflux for 18 hours before being allowed to cool and concentrated in vacuo. The residue was taken up in ethyl acetate (100 ml) and extracted with sodium bicarbonate solution (3×50 ml) and brine (3×50 ml). The organic phase was then dried (magnesium sulphate) and concentrated in vacuo. The residue was triturated with pentane to yield the title product, 11.8 g.
Name
2,2′-(1,4-phenylene)diacetic acid
Quantity
10 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
100 mL
Type
reactant
Reaction Step One
Name
acetyl chloride
Quantity
2.5 mL
Type
reactant
Reaction Step Two
Name
title product

Identifiers

REACTION_CXSMILES
[C:1]1([CH2:11][C:12]([OH:14])=[O:13])[CH:6]=[CH:5][C:4]([CH2:7][C:8]([OH:10])=[O:9])=[CH:3][CH:2]=1.[C:15](Cl)(=O)[CH3:16].[CH2:19](O)[CH3:20]>>[C:1]1([CH2:11][C:12]([O:14][CH2:15][CH3:16])=[O:13])[CH:2]=[CH:3][C:4]([CH2:7][C:8]([O:10][CH2:19][CH3:20])=[O:9])=[CH:5][CH:6]=1

Inputs

Step One
Name
2,2′-(1,4-phenylene)diacetic acid
Quantity
10 g
Type
reactant
Smiles
C1(=CC=C(C=C1)CC(=O)O)CC(=O)O
Name
ethanol
Quantity
100 mL
Type
reactant
Smiles
C(C)O
Step Two
Name
acetyl chloride
Quantity
2.5 mL
Type
reactant
Smiles
C(C)(=O)Cl

Conditions

Stirring
Type
CUSTOM
Details
The reaction mixture was stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 18 hours
Duration
18 h
TEMPERATURE
Type
TEMPERATURE
Details
to cool
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
EXTRACTION
Type
EXTRACTION
Details
extracted with sodium bicarbonate solution (3×50 ml) and brine (3×50 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic phase was then dried (magnesium sulphate)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The residue was triturated with pentane

Outcomes

Product
Name
title product
Type
product
Smiles
C1(=CC=C(C=C1)CC(=O)OCC)CC(=O)OCC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.